Cas no 1053242-55-9 (1,5-bis-(4-trifluoronmetnylphenyl)-penta-3-one)

• Product Name: 1,5-bis-(4-trifluoronmetnylphenyl)-penta-3-one
• CAS No: 1053242-55-9
• MF: C₁₉H₁₆F₆O
• MW: 374.32016658783
• CID: 1152600
• PubChem ID: 54442698
• Update Time: 2025-04-20

1,5-bis-(4-trifluoronmetnylphenyl)-penta-3-one Chemical and Physical Properties

Names and Identifiers

• 1,5-bis-(4-trifluoronmetnylphenyl)-penta-3-one
• MCULE-3483070189
• CTK2H9595
• AC1L7HMM
• STK374752
• 1,5-bis[2-(diphenylphosphinyl)phenoxy]-3-oxapentane
• AKOS001729086
• NSC345316
• MCULE-3483070189; CTK2H9595; AC1L7HMM; STK374752; 1,5-bis[2-(diphenylphosphinyl)phenoxy]-3-oxapentane; AKOS001729086; NSC345316;
• 1053242-55-9
• SCHEMBL7332151
• 1,5-bis(4-(trifluoromethyl)phenyl)pentan-3-one
• WPGJLXOGUOCCJR-UHFFFAOYSA-N

• Inchi： 1S/C19H16F6O/c20-18(21,22)15-7-1-13(2-8-15)5-11-17(26)12-6-14-3-9-16(10-4-14)19(23,24)25/h1-4,7-10H,5-6,11-12H2
• InChI Key： WPGJLXOGUOCCJR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CCC(CCC1C=CC(C(F)(F)F)=CC=1)=O)(F)F

Computed Properties

• Exact Mass: 374.11053410g/mol
• Monoisotopic Mass: 374.11053410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 17.1Ų